Cas no 1806883-55-5 (3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine
• CAS No: 1806883-55-5
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 4897193
• Update Time: 2025-06-14

3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine

• Inchi： 1S/C8H9F2N3O2/c1-4-5(2-11)7(8(9)10)6(3-12-4)13(14)15/h3,8H,2,11H2,1H3
• InChI Key： ZDNMUVMHTRLSMC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C)C=1CN)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 0.6
• Topological Polar Surface Area: 84.7

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine

Research Brief on 3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine (CAS: 1806883-55-5)

In recent years, the compound 3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine (CAS: 1806883-55-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both aminomethyl and difluoromethyl groups, along with a nitro substituent, makes it a versatile candidate for drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step synthetic routes involving nitration, halogenation, and amination reactions, with a particular emphasis on green chemistry principles to minimize environmental impact. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structural integrity of the compound. These methodological advancements have facilitated the production of high-quality material for further biological evaluation.

Biological studies have revealed that 3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine exhibits notable activity against a range of molecular targets. Preliminary in vitro assays indicate its potential as an inhibitor of specific enzymes involved in inflammatory pathways, suggesting possible applications in treating autoimmune diseases. Additionally, its interaction with certain receptor proteins has sparked interest in its use as a modulator in neurological disorders. The compound's pharmacokinetic properties, including its stability and bioavailability, are currently under investigation to assess its suitability for clinical development.

Recent computational modeling studies have provided insights into the molecular interactions of 3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine with its targets. Density functional theory (DFT) calculations and molecular docking simulations have highlighted the importance of the difluoromethyl group in enhancing binding affinity and selectivity. These findings are instrumental in guiding the design of derivatives with improved therapeutic profiles. Furthermore, structure-activity relationship (SAR) studies are underway to explore modifications that could optimize efficacy and reduce potential side effects.

In conclusion, 3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Ongoing research is focused on elucidating its mechanism of action, optimizing its synthetic route, and evaluating its therapeutic potential in preclinical models. The compound's unique structural attributes and biological activity make it a valuable subject for further investigation, with the potential to contribute significantly to the development of novel therapeutics.